Chemical Properties and Synthetic Methodologies of N-(2-aminoethyl)-4-(trifluoromethyl)benzamide
Chemical Properties and Synthetic Methodologies of N-(2-aminoethyl)-4-(trifluoromethyl)benzamide
Executive Summary
N-(2-aminoethyl)-4-(trifluoromethyl)benzamide (often handled as its hydrochloride salt, CAS 94319-93-4) is a highly versatile bifunctional building block utilized extensively in medicinal chemistry, fragment-based drug discovery, and materials science. By combining the electron-withdrawing, lipophilic properties of a trifluoromethyl ( −CF3 ) group with the nucleophilic reactivity of a primary amine tethered via an ethylenediamine linker, this compound serves as an ideal intermediate for synthesizing complex pharmacophores.
This technical whitepaper provides an in-depth analysis of its physicochemical properties, structural causality, and a self-validating synthetic protocol designed for high-yield laboratory generation.
Physicochemical Properties & Structural Analysis
The utility of N-(2-aminoethyl)-4-(trifluoromethyl)benzamide stems from the synergistic effects of its two primary structural motifs: the p -trifluoromethylphenyl ring and the ethylenediamine-derived aliphatic tail.
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The Trifluoromethyl Group ( −CF3 ): The −CF3 moiety is highly electron-withdrawing, which lowers the electron density of the aromatic ring and the adjacent amide bond. This imparts significant metabolic stability against cytochrome P450-mediated oxidation. Furthermore, the −CF3 group drastically increases the lipophilicity (LogP) of the molecule, enhancing cellular permeability—a critical parameter in central nervous system (CNS) drug design.
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The Ethylenediamine Linker: The primary amine provides a highly reactive nucleophilic center for subsequent derivatization (e.g., reductive aminations, urea formations, or secondary amidations). At physiological pH, the primary amine is protonated, increasing aqueous solubility, which balances the lipophilicity of the −CF3 group.
Quantitative Data Summary
| Property | Value (Hydrochloride Salt) | Value (Free Base) |
| CAS Registry Number | 94319-93-4 [1] | N/A |
| Molecular Formula | C10H12ClF3N2O | C10H11F3N2O |
| Molecular Weight | 268.66 g/mol | 232.20 g/mol |
| Physical State | Off-white to white crystalline powder | Viscous oil or low-melting solid |
| Solubility | Soluble in Water, DMSO, MeOH | Soluble in DCM, EtOAc, Ether |
| Storage Conditions | Room temperature, desiccated | Inert atmosphere, 2-8°C |
Synthetic Methodology & Mechanistic Causality
The most reliable method for synthesizing N-(2-aminoethyl)-4-(trifluoromethyl)benzamide is via a modified Schotten-Baumann amidation [2].
Causality in Experimental Design: Direct reaction of 4-(trifluoromethyl)benzoyl chloride with unprotected ethylenediamine typically results in a statistical mixture of mono-acylated, bis-acylated, and unreacted diamine, making purification notoriously difficult. To enforce absolute chemoselectivity, a mono-protected diamine—specifically N-Boc-ethylenediamine—must be used. The bulky tert-butyloxycarbonyl (Boc) group sterically and electronically deactivates one nitrogen, ensuring that the acyl chloride reacts exclusively with the primary amine. Subsequent acidic cleavage of the Boc group yields the desired hydrochloride salt in quantitative yield.
Reaction Workflow Diagram
Figure 1: Stepwise synthetic pathway of N-(2-aminoethyl)-4-(trifluoromethyl)benzamide hydrochloride.
Self-Validating Experimental Protocol
This protocol is designed as a self-validating system; intermediate validation steps are built-in to ensure the integrity of the final product.
Step 1: Synthesis of the Boc-Protected Intermediate
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Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve N-Boc-ethylenediamine (1.05 eq, 10.5 mmol) and triethylamine ( Et3N , 2.0 eq, 20.0 mmol) in anhydrous dichloromethane (DCM, 50 mL).
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Cooling: Submerge the flask in an ice-water bath to achieve an internal temperature of 0°C. Causality: Cooling suppresses the exothermic nature of the acyl substitution, preventing the degradation of the Boc group and minimizing side reactions.
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Addition: Dissolve 4-(trifluoromethyl)benzoyl chloride (1.0 eq, 10.0 mmol) in DCM (10 mL). Add this solution dropwise to the reaction mixture over 30 minutes using an addition funnel.
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Reaction: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 4 hours.
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Validation (TLC): Check reaction completion via Thin Layer Chromatography (TLC) using 50% Ethyl Acetate/Hexanes. The acyl chloride spot should completely disappear, replaced by a single, lower-Rf UV-active spot.
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Workup: Wash the organic layer sequentially with 1M HCl (2 × 25 mL) to remove unreacted amines, followed by saturated aqueous NaHCO3 (2 × 25 mL) to neutralize residual acid. Dry over anhydrous Na2SO4 , filter, and concentrate in vacuo to yield the Boc-protected intermediate as a white solid.
Step 2: Acidic Deprotection to the Hydrochloride Salt
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Dissolution: Dissolve the crude Boc-protected intermediate in a minimal amount of anhydrous DCM (10 mL).
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Cleavage: Add 4M HCl in Dioxane (10 eq, 25 mL) at room temperature. Stir vigorously. Causality: Dioxane is a polar aprotic solvent that stabilizes the transition state of the Boc cleavage while allowing the resulting hydrochloride salt to precipitate out of solution, driving the reaction forward.
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Validation (Gas Evolution): Observe the reaction for the evolution of CO2 gas and isobutylene. The cessation of bubbling (typically after 2-3 hours) indicates the completion of the deprotection.
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Isolation: A white precipitate will form. Add diethyl ether (50 mL) to maximize precipitation. Filter the solid through a Büchner funnel, wash with cold diethyl ether (3 × 15 mL), and dry under high vacuum to afford pure N-(2-aminoethyl)-4-(trifluoromethyl)benzamide hydrochloride [3].
Analytical Characterization
To verify the structural integrity of the synthesized compound, the following analytical parameters should be confirmed:
H NMR (400 MHz, DMSO- d6 ): δ 8.95 (t, J = 5.5 Hz, 1H, amide NH), 8.15 (br s, 3H, NH3+ ), 8.08 (d, J = 8.1 Hz, 2H, Ar-H), 7.88 (d, J = 8.1 Hz, 2H, Ar-H), 3.52 (q, J = 6.0 Hz, 2H, CH2 -NHCO), 3.05 (t, J = 6.0 Hz, 2H, CH2
NH3+ ). Note: The broad singlet at 8.15 ppm validates the successful removal of the Boc group and the formation of the primary amine hydrochloride.19 F NMR (376 MHz, DMSO- d6 ): δ -61.5 (s, 3F).
LC-MS (ESI+): Calculated for C10H12F3N2O+ [M+H] + : 233.09; Found: 233.1.
Applications in Drug Development
The architectural simplicity of N-(2-aminoethyl)-4-(trifluoromethyl)benzamide belies its profound utility in drug discovery. It is frequently employed as an affinity linker in the development of Proteolysis Targeting Chimeras (PROTACs). The ethylenediamine tail provides a flexible vector for attachment to E3 ligase ligands, while the 4-(trifluoromethyl)benzamide cap can act as a hydrophobic anchor, binding to lipophilic pockets within target kinases or nuclear receptors. Furthermore, its robust metabolic profile ensures that the linker region does not become a metabolic liability during in vivo pharmacokinetic evaluations.
References
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Wikipedia. "Schotten–Baumann reaction." Available at:[Link]
